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Compound of Interest

Compound Name: Guangxitoxin 1E

Cat. No.: B612427 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and preparation of stock solutions for

Guangxitoxin-1E (GxTX-1E). Guangxitoxin-1E is a peptide toxin isolated from the venom of the

tarantula Plesiophrictus guangxiensis.[1] It is a potent and selective blocker of the voltage-

gated potassium channels Kv2.1 and Kv2.2, making it a valuable tool for studying their

physiological roles.[2][3][4][5]

Guangxitoxin-1E Properties
Property Value Reference

Molecular Weight ~3948.61 g/mol [2]

Formula C₁₇₈H₂₄₈N₄₄O₄₅S₇ [2]

Amino Acid Sequence
EGECGGFWWKCGSGKPAC

CPKYVCSPKWGLCNFPMP
[2]

Purity ≥95% [2]

Appearance White lyophilized solid [3][6]

Solubility Data
Guangxitoxin-1E is readily soluble in aqueous solutions. For optimal results, it is recommended

to use high-purity water or a saline buffer for reconstitution.
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Solvent Reported Solubility Citations

Water Soluble to 1 mg/mL [2]

Water ≥ 1 mg/mL (0.25 mM) [4][5]

Water or Saline Buffer
5 mg/mL maximum

(recommendation)
[6]

H₂O 0.1 mM [7]

Experimental Protocols
Preparation of a 1 mM Stock Solution
This protocol describes the preparation of a 1 mM stock solution of Guangxitoxin-1E. Always

refer to the batch-specific molecular weight provided on the product vial or Certificate of

Analysis for precise calculations.[2]

Materials:

Guangxitoxin-1E (lyophilized powder)

High-purity water or saline buffer

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Guangxitoxin-1E to equilibrate to

room temperature for at least 60 minutes. This prevents condensation from forming inside

the vial.[8]

Calculation: Calculate the required volume of solvent to add to achieve a 1 mM

concentration. Use the following formula:

Volume (µL) = (Mass of peptide (mg) / Molecular Weight ( g/mol )) * 1,000,000
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For example, to reconstitute 1 mg of Guangxitoxin-1E (MW = 3948.61 g/mol ): Volume (µL) =

(1 mg / 3948.61 g/mol ) * 1,000,000 ≈ 253.3 µL

Reconstitution: Carefully add the calculated volume of water or saline buffer to the vial

containing the lyophilized peptide.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully

dissolved. Avoid vigorous shaking, which can cause peptide degradation. If solubility is an

issue, warming the tube to 37°C and brief sonication in an ultrasonic bath may help.[5]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes in low-protein-binding tubes.[6]

Store aliquots at -20°C for short-term storage (up to 1 month).[5][8]

For long-term storage, store aliquots at -80°C (up to 6 months).[5][6]

Troubleshooting and FAQs
Here are some common issues and questions that may arise during the handling and use of

Guangxitoxin-1E.

Q1: My Guangxitoxin-1E is not dissolving completely. What should I do?

A1: Ensure you have allowed the vial to reach room temperature before adding the solvent. If

the peptide still does not fully dissolve, you can try gently warming the solution to 37°C or

briefly sonicating it.[5] Using a saline buffer instead of water may also improve solubility for

certain peptides.

Q2: Can I store my Guangxitoxin-1E stock solution at 4°C?

A2: Long-term storage of peptide solutions at 4°C is not recommended as it can lead to

degradation. For optimal stability, stock solutions should be aliquoted and stored at -20°C or

-80°C.[8]

Q3: Is it necessary to use low-protein-binding tubes for aliquoting?
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A3: Yes, it is highly recommended. Peptides can adhere to the surface of standard plastic

tubes, which can lead to a significant loss of material, especially at low concentrations. Low-

protein-binding tubes minimize this issue.

Q4: I accidentally left my stock solution at room temperature overnight. Is it still usable?

A4: While short periods at temperatures higher than recommended during shipping may not

significantly affect the product, extended exposure of the solution to room temperature can lead

to degradation.[8] The stability of the peptide in solution at room temperature for an extended

period has not been widely reported. It is best to perform a quality control experiment to check

its activity before using it in a critical experiment.

Q5: What is the mechanism of action of Guangxitoxin-1E?

A5: Guangxitoxin-1E is a gating modifier of voltage-gated potassium channels.[1][3] It

specifically blocks Kv2.1 and Kv2.2 channels with high potency (IC₅₀ values of 1-3 nM).[2][3][4]

[5] By binding to the voltage-sensing domain of the channel, it shifts the voltage-dependence of

activation to more positive potentials.[1][9] In pancreatic β-cells, this inhibition of Kv2.1

channels leads to a broadening of the action potential, increased intracellular calcium

oscillations, and ultimately, enhanced glucose-stimulated insulin secretion.[1][3]

Visualizing Key Processes
To further aid in understanding, the following diagrams illustrate the signaling pathway of

Guangxitoxin-1E and the experimental workflow for preparing a stock solution.
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Caption: Signaling pathway of Guangxitoxin-1E in pancreatic β-cells.
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Caption: Experimental workflow for preparing Guangxitoxin-1E stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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